Cas no 1008061-51-5 (3-[(4-methylphenyl)amino]-1-[4-(piperidin-1-yl)phenyl]pyrrolidine-2,5-dione)

• Product Name: 3-[(4-methylphenyl)amino]-1-[4-(piperidin-1-yl)phenyl]pyrrolidine-2,5-dione
• CAS No: 1008061-51-5
• MF: C₂₂H₂₅N₃O₂
• MW: 363.452805280685
• CID: 5445582
• Update Time: 2025-06-08

3-[(4-methylphenyl)amino]-1-[4-(piperidin-1-yl)phenyl]pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylanilino)-1-(4-piperidin-1-ylphenyl)pyrrolidine-2,5-dione
• 2,5-Pyrrolidinedione, 3-[(4-methylphenyl)amino]-1-[4-(1-piperidinyl)phenyl]-
• 3-[(4-methylphenyl)amino]-1-[4-(piperidin-1-yl)phenyl]pyrrolidine-2,5-dione

• Inchi： 1S/C22H25N3O2/c1-16-5-7-17(8-6-16)23-20-15-21(26)25(22(20)27)19-11-9-18(10-12-19)24-13-3-2-4-14-24/h5-12,20,23H,2-4,13-15H2,1H3
• InChI Key： WTUGCHHKIDYYPT-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(N3CCCCC3)C=C2)C(=O)CC(NC2=CC=C(C)C=C2)C1=O

Additional information on 3-[(4-methylphenyl)amino]-1-[4-(piperidin-1-yl)phenyl]pyrrolidine-2,5-dione

Research Briefing on 3-[(4-methylphenyl)amino]-1-[4-(piperidin-1-yl)phenyl]pyrrolidine-2,5-dione (CAS: 1008061-51-5)

In recent years, the compound 3-[(4-methylphenyl)amino]-1-[4-(piperidin-1-yl)phenyl]pyrrolidine-2,5-dione (CAS: 1008061-51-5) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic derivative, characterized by its pyrrolidine-2,5-dione core, has shown promising pharmacological properties, particularly in the modulation of protein-protein interactions and enzyme inhibition. The unique structural features of this compound, including the 4-methylphenylamino and 4-(piperidin-1-yl)phenyl substituents, contribute to its bioactivity and potential therapeutic applications.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. A 2023 publication in the Journal of Medicinal Chemistry reported that 3-[(4-methylphenyl)amino]-1-[4-(piperidin-1-yl)phenyl]pyrrolidine-2,5-dione acts as a selective inhibitor of certain kinases involved in inflammatory pathways. The study employed a combination of in vitro enzymatic assays and molecular docking simulations to demonstrate the compound's binding affinity and specificity. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory agents.

Further investigations have explored the compound's pharmacokinetic properties and toxicity profile. A preclinical study published in Bioorganic & Medicinal Chemistry Letters (2024) evaluated the compound's metabolic stability and plasma protein binding, revealing favorable characteristics for oral bioavailability. Additionally, cytotoxicity assays conducted on various cell lines indicated a relatively safe profile at therapeutic concentrations, though further optimization may be required to minimize off-target effects.

The synthetic routes to 3-[(4-methylphenyl)amino]-1-[4-(piperidin-1-yl)phenyl]pyrrolidine-2,5-dione have also been refined in recent years. A 2024 patent application disclosed an improved synthetic methodology that enhances yield and purity while reducing the number of synthetic steps. This advancement is particularly significant for scaling up production for potential clinical trials.

Looking forward, researchers are exploring the compound's potential in combination therapies and its application in treating specific disease indications. Preliminary data presented at the 2024 American Chemical Society National Meeting suggested synergistic effects when combined with existing chemotherapeutic agents in certain cancer models. However, these findings require further validation through rigorous clinical studies.

In conclusion, 3-[(4-methylphenyl)amino]-1-[4-(piperidin-1-yl)phenyl]pyrrolidine-2,5-dione represents a promising scaffold for drug development, with recent research highlighting its therapeutic potential and providing insights into its mechanism of action. Continued investigation into its structure-activity relationships and clinical potential is warranted to fully realize its therapeutic value.